2,4,6-Triisopropylbenzenesulfonyl azide
Cat. No. B057851
Key on ui cas rn:
36982-84-0
M. Wt: 309.4 g/mol
InChI Key: AEMWUHCKKDPRSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:20][C:21](=[O:22])[CH3:23].[CH3:29][CH2:30][OH:31].[CH:1]([CH3:2])([CH3:3])[c:4]1[c:5]([S:16](=[O:17])(=[O:18])[Cl:19])[c:6]([CH:13]([CH3:14])[CH3:15])[cH:7][c:8]([CH:10]([CH3:11])[CH3:12])[cH:9]1.[N-:25]=[N+:26]=[N-:27].[Na+:24].[OH2:28]>>[CH:1]([CH3:2])([CH3:3])[c:4]1[c:5]([S:16](=[O:17])(=[O:18])[N:25]=[N+:26]=[N-:27])[c:6]([CH:13]([CH3:14])[CH3:15])[cH:7][c:8]([CH:10]([CH3:11])[CH3:12])[cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCO
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CC(C)c1cc(C(C)C)c(S(=O)(=O)Cl)c(C(C)C)c1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
[N-]=[N+]=[N-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
CC(C)c1cc(C(C)C)c(S(=O)(=O)N=[N+]=[N-])c(C(C)C)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
